Cas no 1897051-30-7 (2-2-(aminooxy)ethyl-6-bromophenol)

• Product Name: 2-2-(aminooxy)ethyl-6-bromophenol
• CAS No: 1897051-30-7
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5964961
• PubChem ID: 117335669
• Update Time: 2025-10-29

2-2-(aminooxy)ethyl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminooxy)ethyl-6-bromophenol
• 1897051-30-7
• 2-[2-(aminooxy)ethyl]-6-bromophenol
• EN300-1923135

• Inchi： 1S/C8H10BrNO2/c9-7-3-1-2-6(8(7)11)4-5-12-10/h1-3,11H,4-5,10H2
• InChI Key： FACPOHPWNLEIKA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CCON

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-2-(aminooxy)ethyl-6-bromophenol

2-2-(Aminooxy)ethyl-6-bromophenol (CAS No. 1897051-30-7): A Comprehensive Overview

2-2-(Aminooxy)ethyl-6-bromophenol (CAS No. 1897051-30-7) is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique aminooxy and bromophenol functionalities, exhibits a range of biological activities and potential applications in drug discovery and development.

The aminooxy group in 2-2-(aminooxy)ethyl-6-bromophenol is particularly noteworthy for its reactivity and ability to form stable covalent bonds with various biomolecules. This property makes it an attractive candidate for the development of bioconjugates and targeted drug delivery systems. Recent studies have explored the use of aminooxy derivatives in the modification of proteins, peptides, and nucleic acids, highlighting their potential in therapeutic and diagnostic applications.

The bromophenol moiety in 2-2-(aminooxy)ethyl-6-bromophenol adds another layer of complexity to its chemical profile. Brominated phenols are known for their antimicrobial and antifungal properties, which have been extensively studied in the context of natural products. In synthetic compounds like 2-2-(aminooxy)ethyl-6-bromophenol, the bromophenol group can enhance the compound's ability to interact with biological targets, potentially leading to improved pharmacological profiles.

One of the key areas of research involving 2-2-(aminooxy)ethyl-6-bromophenol is its potential as a prodrug candidate. Prodrugs are biologically inactive derivatives that are converted into their active forms through metabolic processes within the body. The aminooxy group in this compound can be designed to release active drugs upon cleavage, offering a promising approach to enhance drug delivery and reduce side effects. Recent studies have demonstrated the effectiveness of aminooxy prodrugs in improving the bioavailability and therapeutic index of various drugs.

In addition to its potential as a prodrug, 2-2-(aminooxy)ethyl-6-bromophenol has been investigated for its role in enzyme inhibition. Enzyme inhibitors are crucial in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique combination of aminooxy and bromophenol functionalities in this compound allows it to selectively bind to specific enzymes, thereby modulating their activity. Research has shown that 2-2-(aminooxy)ethyl-6-bromophenol can effectively inhibit key enzymes involved in disease pathways, making it a valuable tool for drug discovery.

The synthesis of 2-2-(aminooxy)ethyl-6-bromophenol involves well-established chemical reactions, making it accessible for both academic and industrial applications. The compound can be synthesized through a multi-step process that includes the formation of the aminooxy group via reductive amination and the introduction of the bromophenol moiety through electrophilic aromatic substitution. These synthetic routes have been optimized to ensure high yields and purity, facilitating large-scale production for further research and development.

Recent advancements in computational chemistry have also contributed to our understanding of 2-2-(aminooxy)ethyl-6-bromophenol's properties. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational flexibility and electronic structure, which are critical factors in determining its biological activity. These computational tools have helped researchers design more effective derivatives with enhanced potency and selectivity.

In conclusion, 2-2-(aminooxy)ethyl-6-bromophenol (CAS No. 1897051-30-7) is a multifaceted compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique combination of aminooxy and bromophenol functionalities makes it an attractive candidate for drug discovery, enzyme inhibition, and prodrug development. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as a valuable tool in modern pharmaceutical research.